Cas no 1314977-09-7 (2-Cyano-5-nitrobenzene-1-sulfonyl chloride)

• Product Name: 2-Cyano-5-nitrobenzene-1-sulfonyl chloride
• CAS No: 1314977-09-7
• MF: C₇H₃ClN₂O₄S
• MW: 246.627719163895
• MDL: MFCD19200805
• CID: 4588125
• PubChem ID: 55280539
• Update Time: 2025-05-26

2-Cyano-5-nitrobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-cyano-5-nitrobenzene-1-sulfonyl chloride
• 2-cyano-5-nitrobenzenesulfonyl chloride
• 2-Cyano-5-nitrobenzene-1-sulfonyl chloride

• MDL： MFCD19200805
• Inchi： 1S/C7H3ClN2O4S/c8-15(13,14)7-3-6(10(11)12)2-1-5(7)4-9/h1-3H
• InChI Key： HNLWIJONFQGUCK-UHFFFAOYSA-N
• SMILES： ClS(C1C(C#N)=CC=C(C=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 401
• XLogP3: 1.5
• Topological Polar Surface Area: 112

Additional information on 2-Cyano-5-nitrobenzene-1-sulfonyl chloride

2-Cyano-5-Nitrobenzene-1-Sulfonyl Chloride: A Comprehensive Overview

The compound 2-Cyano-5-Nitrobenzene-1-Sulfonyl Chloride (CAS No. 1314977-09-7) is a highly specialized organic chemical that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which combines a sulfonyl chloride group with a cyano and nitro substituent on the benzene ring. The presence of these functional groups imparts distinctive chemical properties, making it a valuable building block in various synthetic pathways.

Recent studies have highlighted the potential of 2-Cyano-5-Nitrobenzene-1-Sulfonyl Chloride in the development of advanced materials, particularly in the synthesis of high-performance polymers and specialty chemicals. Researchers have explored its reactivity under various conditions, revealing its ability to undergo nucleophilic aromatic substitution and other transformations that are critical in organic synthesis. These findings underscore its versatility as a precursor for constructing complex molecular architectures.

The sulfonyl chloride functional group in this compound is known for its reactivity, particularly in forming sulfonamides and sulfonate esters. This property has been leveraged in the design of novel pharmaceutical agents, where precise control over the substitution patterns is essential for achieving desired bioactivity. The cyano and nitro groups further enhance the compound's utility by introducing electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its reactivity in subsequent reactions.

In terms of synthesis, 2-Cyano-5-Nitrobenzene-1-Sulfonyl Chloride can be prepared through a variety of routes, including direct sulfonation of aromatic compounds followed by chlorination. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the environmental footprint associated with its production. These developments align with the growing emphasis on sustainable chemistry practices in the industry.

From an applications perspective, this compound has found niche uses in specialty chemical manufacturing, where its unique combination of functional groups makes it indispensable for creating tailored chemical intermediates. Its role as a sulfonating agent has been particularly noteworthy in the development of advanced coatings and adhesives, where precise control over surface chemistry is critical.

Looking ahead, ongoing research into 2-Cyano-5-Nitrobenzene-1-Sulfonyl Chloride continues to uncover new opportunities for its application across diverse industries. Its ability to serve as a versatile building block positions it as a key player in future innovations within organic chemistry and materials science.